Cas no 2549013-08-1 (3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2549013-08-1
• MF: C₁₈H₂₀ClFN₂O₄S
• MW: 414.878806114197
• CID: 5312120
• PubChem ID: 154831401
• Update Time: 2025-10-30

3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine
• F6683-1140
• AKOS040047121
• 2549013-08-1
• 3-Chloro-4-[[1-[(3-fluoro-4-methoxyphenyl)sulfonyl]-4-piperidinyl]methoxy]pyridine

• Inchi： 1S/C18H20ClFN2O4S/c1-25-18-3-2-14(10-16(18)20)27(23,24)22-8-5-13(6-9-22)12-26-17-4-7-21-11-15(17)19/h2-4,7,10-11,13H,5-6,8-9,12H2,1H3
• InChI Key： GSQIPRALGLTEFG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2CCN(S(C3=CC=C(OC)C(F)=C3)(=O)=O)CC2)=C1Cl

Computed Properties

• Exact Mass: 414.0816342g/mol
• Monoisotopic Mass: 414.0816342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.1±60.0 °C(Predicted)
• pka: 4.29±0.18(Predicted)

Additional information on 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine

3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine: A Novel Compound with Potential Therapeutic Implications

3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine is a complex organic molecule with a unique molecular structure that has recently garnered attention in the field of medicinal chemistry. The compound is characterized by its CAS No. 2549013-08-1, which is a critical identifier for its chemical properties and potential applications. This molecule combines multiple functional groups, including a pyridine ring, a piperidine ring, and a 3-fluoro-4-methoxybenzenesulfonyl group, which together create a multifunctional scaffold with potential pharmacological relevance.

Recent studies have highlighted the importance of 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine in the development of novel therapeutic agents. The integration of 3-fluoro-4-methoxybenzenesulfonyl and piperidine moieties into the pyridine framework suggests that this compound may exhibit unique interactions with biological targets, such as enzyme active sites or receptor binding pockets. These interactions are critical in determining the molecule's biological activity and selectivity.

One of the key features of 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine is its 3-chloro substituent on the pyridine ring. This functional group is known to influence the electronic properties of the molecule, potentially modulating its reactivity and binding affinity to target proteins. The 4-methoxy group on the benzenesulfonyl fragment further enhances the molecule's hydrophobicity and solubility, which are essential parameters for drug development.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that compounds with 3-fluoro-4-methoxybenzenesulfonyl derivatives exhibit promising anti-inflammatory properties. The piperidine ring, which is a common structural motif in many pharmaceuticals, contributes to the molecule's conformational flexibility, allowing it to adapt to different binding environments. This adaptability is crucial for the compound's potential use in treating inflammatory diseases.

Another significant aspect of 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine is its 4-methoxy substituent. The presence of this group can influence the molecule's metabolism and pharmacokinetic profile. Studies have shown that methoxy groups can enhance the stability of a compound in biological systems, reducing the likelihood of rapid degradation and improving its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to model the interactions between 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine and its potential targets. Molecular docking studies suggest that this compound may bind to specific receptors involved in immune regulation, such as the Toll-like receptor family. This interaction could explain its potential anti-inflammatory effects.

Additionally, the 3-fluoro group on the benzenesulfonyl fragment may play a role in modulating the compound's biological activity. Fluorine atoms are often used in drug design to enhance the molecule's potency and selectivity. The introduction of fluorine in the benzenesulfonyl moiety could improve the compound's binding affinity to its target, making it a valuable candidate for further investigation.

Current research is also exploring the piperidine ring's role in the compound's pharmacological profile. The piperidine ring is known to form hydrogen bonds with target proteins, which can enhance the molecule's stability and efficacy. This property is particularly relevant for compounds targeting G-protein-coupled receptors (GPCRs), which are major drug targets in the pharmaceutical industry.

The CAS No. 2549013-08-1 is a unique identifier for this compound, ensuring its accurate representation in scientific literature and databases. This number is essential for tracking the compound's synthesis, characterization, and application in various research contexts. The use of standardized identifiers like CAS No. 2549013-08-1 is critical for maintaining consistency and reliability in scientific communication.

Moreover, the 3-chloro and 4-methoxy groups on the pyridine ring may influence the compound's solubility and bioavailability. These properties are vital for the development of effective pharmaceuticals, as they determine how well the compound can be absorbed and distributed in the body. Optimizing these parameters is a key focus in the design of new therapeutic agents.

In conclusion, 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, combining 3-fluoro-4-methoxybenzenesulfonyl, piperidine, and 3-chloro groups, offers potential for the development of novel therapeutic agents. Further research is needed to fully understand its biological activity and optimize its properties for clinical applications.

For more information on 3-chloro-4-{[1-(3-fluoro-4-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}pyridine, including its synthesis, characterization, and biological activity, refer to recent studies and scientific databases. These resources provide valuable insights into the compound's potential applications and its role in the advancement of pharmaceutical science.